Cas no 116046-55-0 (Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester)
116046-55-0 structure
Product Name:Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester
CAS No:116046-55-0
MF:C9H13F3O3
MW:226.192933797836
CID:3646488
Update Time:2025-04-19
Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester
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- Inchi： 1S/C9H13F3O3/c1-4-15-8(14)6(9(10,11)12)7(13)5(2)3/h5-6H,4H2,1-3H3
- InChI Key： NMEPEZPKXHFLAM-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(C(F)(F)F)C(=O)C(C)C
Experimental Properties
- Density: 1.160±0.06 g/cm3(Predicted)
- Boiling Point: 214.2±35.0 °C(Predicted)
- pka: 5.93±0.46(Predicted)
Pentanoic acid, 4-methyl-3-oxo-2-(trifluoromethyl)-, ethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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